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Compound of Interest

Compound Name: 5-Bromo-2-iodobenzaldehyde

Cat. No.: B052014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 5-Bromo-
2-iodobenzaldehyde, a key synthetic intermediate. It includes tabulated quantitative data,

detailed experimental protocols for property determination, and a visualization of its application

in a significant synthetic pathway.

Core Physical and Chemical Properties
5-Bromo-2-iodobenzaldehyde is a halogenated aromatic aldehyde. Its structure, featuring

bromine and iodine atoms on the benzene ring, makes it a valuable and versatile building block

in medicinal chemistry and material science.[1] It serves as a precursor for the synthesis of

complex heterocyclic structures, such as aza-fused polycyclic quinolines.[2]

Data Summary
The key physical properties of 5-Bromo-2-iodobenzaldehyde are summarized in the table

below for quick reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₄BrIO [2][3][4]

Molecular Weight 310.91 g/mol [2][3][4]

Appearance
Crystalline powder, Light gold

(hint of orange)
[2]

Melting Point 89-90 °C [2]

Boiling Point 312.2 ± 27.0 °C (Predicted) [2]

Density 2.231 g/cm³ (Predicted) [2]

Solubility
Soluble in organic solvents

(e.g., DCM); Insoluble in water.

Inferred from synthesis

protocols[2]

Storage Conditions
Store at 2–8 °C under inert gas

(Nitrogen or Argon).
[2][4]

InChIKey
MOELYMOGQIDKNW-

UHFFFAOYSA-N
[2][3]

CAS Number 689291-89-2 [2][3][4]

Experimental Protocols
The following sections detail the standard laboratory methodologies for determining the key

physical properties of solid organic compounds like 5-Bromo-2-iodobenzaldehyde.

Melting Point Determination
The melting point is a critical indicator of purity for a crystalline solid. A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure compound.

Methodology: Capillary Method using a Melting Point Apparatus (e.g., MelTemp)

Sample Preparation: A small amount of dry 5-Bromo-2-iodobenzaldehyde crystalline

powder is finely crushed. The open end of a glass capillary tube is tapped into the powder
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until a small amount of sample (1-2 mm in height) enters the tube. The tube is then inverted

and tapped gently on a hard surface to pack the sample into the closed end.

Apparatus Setup: The prepared capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer.

Approximate Determination: A rapid heating rate (>10°C/min) is initially used to determine an

approximate melting range. This provides a target for a more accurate measurement.

Accurate Determination: The apparatus is allowed to cool. A new sample is prepared and

heated rapidly to about 10-15°C below the approximate melting point. The heating rate is

then reduced to a slow rate of 1-2°C per minute.

Observation: The temperature at which the first liquid drop appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the range. For a pure sample, this range should be narrow.

Boiling Point Determination (for High-Boiling Solids)
While 5-Bromo-2-iodobenzaldehyde is a solid at room temperature, its boiling point can be

determined using specialized micro-scale methods. The predicted high boiling point suggests

that distillation would be performed under vacuum to prevent decomposition, but a standard

determination protocol is as follows.

Methodology: Thiele Tube Method

Sample Preparation: A small amount of 5-Bromo-2-iodobenzaldehyde is placed into a

small test tube (fusion tube), enough to form a liquid column of about 2-3 cm upon melting.

Capillary Inversion: A standard melting point capillary tube is sealed at one end. The open

end of this capillary is placed into the molten sample in the fusion tube, with the sealed end

remaining above the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then clamped and inserted into the side arm of

a Thiele tube containing a high-boiling heat-transfer fluid (e.g., mineral oil).
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Heating: The side arm of the Thiele tube is heated gently and slowly with a microburner. This

design allows for uniform heating of the oil via convection.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the inverted capillary. Heating is continued until a rapid and continuous stream

of bubbles is observed.

Recording the Boiling Point: The heat source is removed. The liquid begins to cool. The

boiling point is the temperature at which the stream of bubbles stops and the liquid is just

drawn back into the capillary tube. This indicates that the vapor pressure of the substance

equals the atmospheric pressure.

Application in Synthesis: An Experimental Workflow
5-Bromo-2-iodobenzaldehyde is a crucial starting material for constructing complex nitrogen-

containing heterocyclic molecules, which are of significant interest in drug discovery. One such

application is in the copper-catalyzed cascade reaction to form aza-fused polycyclic quinolines.

[2]
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Caption: Workflow for the synthesis of aza-fused polycyclic quinolines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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